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Compound of Interest

Compound Name: 2,2-Dibromohexane

cat. No.: B039414

IUPAC Name: 2,2-Dibromohexane CAS Number: 116530-77-9

This technical guide provides a comprehensive overview of 2,2-Dibromohexane, including its
chemical properties, synthesis protocols, and potential biological relevance for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

2,2-Dibromohexane is a halogenated hydrocarbon with the molecular formula CeH12Br2.
Quantitative data for this compound are summarized in the table below.
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Property Value Source

IUPAC Name 2,2-Dibromohexane --INVALID-LINK--
CAS Number 116530-77-9 --INVALID-LINK--
Molecular Formula CeH12Br2 --INVALID-LINK--
Molecular Weight 243.97 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow liquid

Boiling Point 83.5-84 °C @ 24 Torr

Density 1.5463 g/cm3 @ 22 °C

Refractive Index 1.5035 (estimate)

SMILES CCCCC(C)(Br)Br --INVALID-LINK--

INChl=1S/C6H12Br2/c1-3-4-5-
InChl ~-INVALID-LINK--
6(2,7)8/h3-5H2,1-2H3

WSKZKJICPOXIQTN-
InChlKey --INVALID-LINK--
UHFFFAOYSA-N

Synthesis of 2,2-Dibromohexane

The primary method for the synthesis of 2,2-Dibromohexane is through the hydrobromination
of a terminal alkyne, specifically 1-hexyne, in the presence of excess hydrogen bromide (HBr).
This reaction follows Markovnikov's rule, where the bromine atoms add to the more substituted
carbon of the triple bond.[1]

Experimental Protocol: Hydrobromination of 1-Hexyne

This protocol outlines a general procedure for the synthesis of 2,2-dibromohexane from 1-
hexyne.

Materials:

e 1-Hexyne
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Hydrogen bromide (30% solution in acetic acid)

Carbon tetrachloride (or another suitable organic solvent)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Water

Procedure:
 In areaction vessel situated in a fume hood, add 1 equivalent of 1-hexyne.

o Carefully add 2 equivalents of a 30% solution of hydrogen bromide in acetic acid to the
reaction vessel.[1]

« Stir the mixture thoroughly for several minutes and then allow it to sit to ensure the reaction
goes to completion.

e Add a suitable organic solvent, such as carbon tetrachloride, to the reaction vessel and mix.
e Add water to the mixture and stir. Transfer the organic layer to a clean vessel.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any
remaining acid.

o Separate the organic layer and dry it over anhydrous sodium sulfate.
e The solvent can be removed under reduced pressure to yield crude 2,2-dibromohexane.
» Further purification can be achieved through distillation.

Reaction Mechanism: The reaction proceeds via an electrophilic addition mechanism. The pi
bond of the alkyne attacks a proton from HBr, forming a vinylic carbocation. The bromide ion
then acts as a nucleophile, attacking the carbocation. This process is repeated, with the second
bromine adding to the same carbon to form the gem-dibromide, as dictated by the stability of
the carbocation intermediate.
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Caption: Synthesis of 2,2-Dibromohexane from 1-Hexyne.

An alternative, though less direct, synthetic route involves the conversion of hex-1-ene to 1,2-
dibromohexane, followed by a double dehydrohalogenation to form hex-1-yne, which is then
reacted with HBr as described above.[2] Another possibility is the reaction of hex-2-ene or
hexane with bromine under specific conditions.[3]

Potential Biological Activity and Toxicological
Profile

While no specific studies on the biological activity or toxicity of 2,2-dibromohexane have been
identified, the broader class of halogenated hydrocarbons is known to exhibit various biological
effects, including toxicity. Short-chain perfluoroalkyl substances, for example, have
demonstrated aquatic toxicity. The toxicity of these compounds tends to decrease with shorter
carbon chain lengths.

Based on studies of other brominated compounds, potential mechanisms of toxicity could
involve the induction of oxidative stress and apoptosis. For instance, some cycloaliphatic
brominated flame retardants have been shown to cause cytotoxicity by increasing reactive
oxygen species (ROS) and inducing the mitochondrial apoptotic pathway.

Hypothetical Experimental Workflow for Cytotoxicity
Assessment

To evaluate the potential cytotoxicity of 2,2-dibromohexane, a standard in vitro experimental
workflow could be employed.
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Caption: Experimental workflow for in vitro cytotoxicity testing.

This workflow would allow for the determination of key toxicological parameters such as the
half-maximal inhibitory concentration (IC50) and provide insights into the potential mechanisms
of cell death induced by 2,2-dibromohexane.

Conclusion
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2,2-Dibromohexane is a geminal dihalide that can be synthesized through established organic
chemistry reactions. While its specific biological activities are not well-documented, its
classification as a halogenated hydrocarbon suggests a potential for bioactivity and toxicity that
warrants further investigation, particularly for researchers in drug development and toxicology.
The provided synthetic and experimental frameworks can serve as a basis for future studies on
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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